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Compound of Interest

Compound Name: 2-(tert-Butylamino)ethanol

Cat. No.: B146117 Get Quote

Introduction

2-(tert-Butylamino)ethanol is a bifunctional organic compound containing both a secondary

amine and a primary alcohol functional group.[1][2][3][4][5] This structure allows it to act as a

bidentate ligand in organometallic chemistry, coordinating to a metal center through both the

nitrogen and oxygen atoms. The bulky tert-butyl group provides steric hindrance, which can

influence the coordination environment of the metal, potentially leading to specific catalytic

activities and selectivities. While its application as a primary ligand in well-documented catalytic

systems appears limited based on currently available literature, this document outlines

potential applications and general protocols based on the chemistry of similar amino alcohol

ligands.

Physicochemical Data of the Ligand

For reference, the key physicochemical properties of 2-(tert-Butylamino)ethanol are

summarized in the table below.
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Property Value Reference

CAS Number 4620-70-6 [1][3]

Molecular Formula C₆H₁₅NO [1][2][3]

Molecular Weight 117.19 g/mol [1][2][3]

Appearance
White solid or crystalline

needles
[6]

Melting Point 40-43 °C [6]

Boiling Point 176-177 °C [6]

Density 0.867 g/mL at 25 °C [6]

Applications in Organometallic Chemistry
While specific examples of organometallic complexes with 2-(tert-Butylamino)ethanol as the

primary ligand in catalysis are not extensively reported in the reviewed literature, its structural

motifs suggest potential applications in several areas of organometallic chemistry and catalysis.

The presence of both a hard (oxygen) and a borderline (nitrogen) donor atom allows for

coordination to a variety of transition metals.

One noted, albeit general, application is in the catalytic carbonylation of aliphatic amines to

produce β-lactams.[6] This suggests that rhodium or palladium complexes, common catalysts

for carbonylation reactions, could be formed with 2-(tert-Butylamino)ethanol as a ligand.

Experimental Protocols
Due to the lack of specific, detailed experimental protocols for the use of 2-(tert-
Butylamino)ethanol in the literature, the following sections provide generalized protocols for

the synthesis of a hypothetical metal complex and its potential application in a catalytic

reaction. These are based on standard organometallic synthesis techniques and protocols for

similar amino alcohol ligands.

Protocol 1: Synthesis of a Hypothetical Dichloro(2-(tert-
butylamino)ethanol)metal(II) Complex
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This protocol describes a general procedure for the synthesis of a metal complex with 2-(tert-
Butylamino)ethanol.

Materials:

Metal(II) chloride salt (e.g., CuCl₂, CoCl₂, NiCl₂)

2-(tert-Butylamino)ethanol

Anhydrous ethanol

Schlenk flask and standard Schlenk line equipment

Magnetic stirrer and stir bar

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), add the metal(II) chloride salt (1.0

mmol) to a Schlenk flask.

Add anhydrous ethanol (20 mL) to the flask and stir until the salt is fully dissolved.

In a separate flask, dissolve 2-(tert-Butylamino)ethanol (2.2 mmol) in anhydrous ethanol

(10 mL).

Slowly add the ligand solution to the stirring metal salt solution at room temperature.

A color change or precipitation upon addition of the ligand may indicate complex formation.

Allow the reaction mixture to stir at room temperature for 4-6 hours.

If a precipitate has formed, collect the solid by filtration, wash with a small amount of cold

ethanol, and dry under vacuum.

If no precipitate forms, remove the solvent under reduced pressure to yield the crude

product. The product can then be purified by recrystallization from an appropriate solvent

system.
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Characterization: The resulting complex should be characterized by standard analytical

techniques, such as FT-IR spectroscopy (to observe shifts in N-H and O-H stretching

frequencies upon coordination), elemental analysis, and potentially X-ray crystallography to

confirm the structure.

Visualizations
Logical Workflow for Catalyst Synthesis and Application
The following diagram illustrates a general workflow for the synthesis of a metal complex with

2-(tert-Butylamino)ethanol and its subsequent use in a catalytic reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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